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Introduction
Deucravacitinib is an innovative, oral, selective inhibitor of tyrosine kinase 2 (TYK2), a member

of the Janus kinase (JAK) family. It is approved for the treatment of moderate-to-severe plaque

psoriasis.[1][2] Deucravacitinib allosterically binds to the regulatory pseudokinase domain of

TYK2, stabilizing an inactive conformation of the enzyme.[3] This selective inhibition modulates

signaling of key cytokines implicated in psoriasis pathogenesis, including interleukin-23 (IL-23),

IL-12, and Type I interferons.[2][4][5]

As with all pharmaceuticals, a thorough evaluation of potential impurities is a critical component

of the safety assessment. N-nitroso-deucravacitinib is a potential nitrosamine drug

substance-related impurity (NDSRI) of deucravacitinib. Nitrosamines as a class are of

significant concern due to their potential as mutagenic carcinogens. This guide provides a

comprehensive overview of the toxicological risk assessment framework for N-nitroso-
deucravacitinib, addressing the available data, standard experimental protocols, and the

scientific rationale for risk evaluation, particularly in a context where the impurity is challenging

to synthesize and test.
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The Challenge of N-nitroso-deucravacitinib
Formation
The formation of N-nitroso-deucravacitinib is considered chemically unlikely.[6] This is

attributed to the electronic and steric properties of the parent molecule, deucravacitinib. The

secondary amine nitrogen that could potentially be nitrosated is part of an aniline-like structure

with electron-withdrawing groups, which decrease its nucleophilicity. Additionally, the molecule

is sterically hindered, further impeding the nitrosation reaction.[6]

Multiple attempts by various vendors to synthesize N-nitroso-deucravacitinib have reportedly

been unsuccessful.[6] According to regulatory guidelines from bodies such as the EMA, if,

despite extensive efforts, a nitrosamine impurity cannot be synthesized, it may indicate that the

impurity does not form under relevant conditions or is highly unstable.[6] In such cases, a

thorough scientific justification, potentially supported by in silico analysis, can be presented in a

regulatory dossier to argue against the necessity of confirmatory testing.[6]

Toxicological Risk Assessment Framework
The risk assessment for a potential NDSRI like N-nitroso-deucravacitinib follows a structured

approach, primarily aimed at determining an Acceptable Intake (AI) limit.

Data Presentation
A critical challenge in the toxicological risk assessment of N-nitroso-deucravacitinib is the

absence of empirical data. A search of publicly available information reveals no specific studies

on its genotoxicity or carcinogenicity. Material Safety Data Sheets for related impurities also

indicate a lack of data.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#toxicological-risk-assessment-of-n-nitroso-deucravacitinib-a-technical-guide
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=22730
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16082428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Endpoint
N-nitroso-deucravacitinib

Data

General Information for

Nitrosamines

Bacterial Reverse Mutation

(Ames) Test
No data available.[7]

Many nitrosamines are

mutagenic, often requiring

metabolic activation (S9).[8][9]

In Vitro Mammalian Cell Gene

Mutation Assay
No data available.

Can provide further evidence

of mutagenic potential.

In Vivo Mutagenicity (e.g., Pig-

a, Big Blue®)
No data available.

Used to assess mutagenicity in

a whole animal system.

Rodent Carcinogenicity No data available.[7]

Many nitrosamines are potent

carcinogens in rodent

bioassays.[9]

Acceptable Intake (AI) Not established.

Typically derived from

carcinogenicity data (TD50) or

read-across analysis.

Experimental Protocols
Should a reference standard for N-nitroso-deucravacitinib become available, the following

standard experimental protocols would be employed to assess its mutagenic potential.

Bacterial Reverse Mutation (Ames) Test (OECD TG 471)
Objective: To assess the potential of N-nitroso-deucravacitinib to induce gene mutations in

bacteria.

Test Strains: A minimum of five strains of Salmonella typhimurium (TA98, TA100, TA1535,

TA1537) and Escherichia coli (WP2 uvrA or WP2 uvrA (pKM101)) would be used to detect

various types of mutations.

Metabolic Activation: The assay would be conducted with and without a post-mitochondrial

fraction (S9) from the livers of rodents (typically rats or hamsters) pre-treated with enzyme

inducers (e.g., Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone). For
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nitrosamines, hamster liver S9 at a 30% concentration is often recommended for enhanced

sensitivity.[8]

Procedure (Pre-incubation Method):

N-nitroso-deucravacitinib, dissolved in a suitable solvent (e.g., DMSO), would be added

to a suspension of the bacterial tester strain.

The S9 mix (for activated assays) or a buffer (for non-activated assays) is added.

The mixture is pre-incubated at 37°C for a defined period (e.g., 20-30 minutes) to allow for

metabolic activation and interaction with the bacterial DNA.[8]

Molten top agar is added, and the entire mixture is poured onto minimal glucose agar

plates.

Plates are incubated at 37°C for 48-72 hours.

Data Analysis: A positive result is defined as a concentration-related increase in the number

of revertant colonies to at least twice the solvent control value.

In Vivo Transgenic Rodent Gene Mutation Assay (OECD
TG 488)

Objective: To evaluate the mutagenic potential of N-nitroso-deucravacitinib in a whole

animal model, assessing mutations in a reporter gene.

Test System: Transgenic mice (e.g., Big Blue® cII/lacZ) or rats (e.g., Big Blue®) would be

used.

Procedure:

Animals would be administered N-nitroso-deucravacitinib, typically daily for 28

consecutive days, via a clinically relevant route (e.g., oral gavage).

A positive control (e.g., N-nitrosodimethylamine) and a vehicle control group would be

included.
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Following the treatment period, animals are euthanized, and tissues of interest (e.g., liver,

as it is a primary site of nitrosamine metabolism) are collected.

High molecular weight DNA is isolated from the tissues.

The transgenic reporter gene (e.g., lacZ) is recovered from the genomic DNA.

The recovered genes are packaged into bacteriophage particles, which are then used to

infect E. coli.

Data Analysis: The frequency of mutations in the reporter gene is determined. A statistically

significant, dose-dependent increase in mutant frequency in the treated groups compared to

the vehicle control would indicate a positive result.

Visualizations
Deucravacitinib Signaling Pathway
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Caption: Deucravacitinib allosterically inhibits TYK2, blocking cytokine signaling.
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Toxicological Risk Assessment Workflow for a Potential
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Caption: Risk assessment workflow for a potential nitrosamine impurity.
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Conclusion
The toxicological risk assessment of N-nitroso-deucravacitinib is currently defined by the

significant challenge in synthesizing the molecule for empirical testing. The available evidence

suggests that the formation of this specific nitrosamine is chemically unfavorable.[6]

Consequently, the risk assessment strategy pivots from standard toxicological testing to

providing a robust scientific justification for its low probability of formation. This justification

would be based on an analysis of deucravacitinib's molecular structure, including steric

hindrance and electronic effects, and could be supplemented by in silico modeling. While

protocols for mutagenicity testing are well-established, their application is contingent on the

availability of a reference standard. In its absence, a well-reasoned scientific argument remains

the cornerstone of the risk assessment for regulatory submissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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deucravacitinib: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16082428/docs#toxicological-risk-assessment-of-n-
nitroso-deucravacitinib-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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